Boric acid-d3
Overview
Description
Boric acid-d3, also known as D3BO3, is an isotopic variant of boric acid . It has a molecular weight of 64.85 and is typically used in laboratory settings .
Molecular Structure Analysis
The molecular structure of Boric acid-d3 is similar to that of boric acid, with the hydrogen atoms replaced by deuterium . It has a linear formula of D3BO3 . More detailed structural analysis may be found in relevant scientific literature .
Chemical Reactions Analysis
Boric acid, and by extension Boric acid-d3, is known to undergo several reactions. For instance, at 170°C, it produces metaboric acid, which further dehydrates to produce tetraboric acid at 236°C . Boric acid also reacts with alcohol to form borate esters .
Physical And Chemical Properties Analysis
Boric acid-d3 is a solid substance . The physical properties of boric acid, which should be similar to those of Boric acid-d3, include a colorless or white crystalline solid appearance, a melting point of 170.9°C, and a boiling point of 300°C .
Scientific Research Applications
1. Molecular Biology in Buffer Preparations
Boric acid-d3 can be used in molecular biology for buffer preparations . Researchers may increase the acidity of boric acid through complexation reactions with polyols like sorbitol or lactitol .
2. Catalyst in Organic Synthesis
Boric acid-d3 has earned exceptional interest by playing a role of catalyst in organic synthesis because of commercial availability, its excellent solubility in water, environmental stability, ease of handling, inexpensiveness and eco-friendly nature .
3. Amidation Reactions
In the field of organic synthesis, boric acid-d3 can be used as a catalyst in amidation reactions . Amidation reactions are crucial in the synthesis of a variety of organic compounds .
4. Esterification Reactions
Another application of boric acid-d3 in organic synthesis is in esterification reactions . Esterification is a fundamental process in organic chemistry, used to produce esters, which are important in a wide range of industries .
5. Michael Addition Reactions
Boric acid-d3 can also catalyze Michael addition reactions . These reactions are a powerful tool in the field of organic synthesis, allowing for the construction of carbon-carbon bonds .
6. Condensation Reactions
Lastly, boric acid-d3 can be used to catalyze condensation reactions . These reactions are a key method in the synthesis of larger organic molecules from smaller ones .
Each of these applications showcases the versatility and utility of boric acid-d3 in scientific research. Its properties such as excellent solubility in water, environmental stability, ease of handling, and eco-friendly nature make it a valuable compound in various fields .
Safety And Hazards
Future Directions
properties
IUPAC Name |
trideuterio borate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/BH3O3/c2-1(3)4/h2-4H/i2D,3D,4D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGBXLFKZBHKPEV-NRUYWUNFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]OB(O[2H])O[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BH3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00583601 |
Source
|
| Record name | (~2~H_3_)Boric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
64.85 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boric acid-d3 | |
CAS RN |
14149-58-7 |
Source
|
| Record name | (~2~H_3_)Boric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00583601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 14149-58-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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